Cas no 1339448-76-8 (2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid
• CAS No: 1339448-76-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD19660963
• CID: 5305975
• PubChem ID: 64147117
• Update Time: 2025-10-30

2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[tert-butoxycarbonyl(methyl)amino]-2-cyclopropyl-acetic acid
• Boc-N-methyl-2-cyclopropyl-DL-glycine
• 2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid
• F89075
• PB48273
• 2-((tert-Butoxycarbonyl)(methyl)amino)-2-cyclopropylacetic acid
• 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-cyclopropylacetic acid
• (S)-2-[Boc-(methyl)amino]-2-cyclopropylacetic Acid
• SY314952
• PS-16079
• 1339448-76-8
• SCHEMBL19245138
• EN300-3222150
• AKOS013465703
• MFCD29917522

• MDL： MFCD19660963
• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)12(4)8(9(13)14)7-5-6-7/h7-8H,5-6H2,1-4H3,(H,13,14)
• InChI Key： FDKPERYMTCQCRN-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C(=O)O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid

Introduction to 2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid (CAS No. 1339448-76-8)

2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid, with the CAS number 1339448-76-8, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a methylamine moiety, and a cyclopropylacetic acid backbone. These structural elements endow the compound with a range of potential applications, particularly in the development of novel therapeutic agents and as a building block in synthetic chemistry.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis due to its stability under mild conditions and ease of removal under acidic conditions. This feature makes 2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid an ideal intermediate for the synthesis of more complex molecules, including peptides and peptidomimetics. The presence of the methylamine moiety adds further functional versatility, allowing for the formation of amide bonds and other functional groups that are crucial in drug design.

The cyclopropylacetic acid backbone is another key structural element that contributes to the compound's unique properties. Cyclopropane rings are known for their high strain energy, which can influence the conformational flexibility and reactivity of molecules containing them. This characteristic makes 2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid particularly useful in the design of molecules with specific biological activities, such as inhibitors of enzymes or modulators of protein-protein interactions.

Recent research has highlighted the potential of 2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in metabolic disorders and cancer. One notable example is its use as a lead compound in the development of inhibitors for fatty acid synthase (FASN), an enzyme that plays a crucial role in lipid metabolism and is overexpressed in many types of cancer cells.

In addition to its potential as a therapeutic agent, 2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid has also been explored as a building block for the synthesis of peptidomimetics. Peptidomimetics are molecules designed to mimic the structure and function of peptides but with improved pharmacological properties such as enhanced stability and reduced immunogenicity. The ability to incorporate this compound into peptidomimetics opens up new avenues for the development of drugs targeting protein-protein interactions, which are often challenging to modulate with traditional small molecules.

The synthetic accessibility of 2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid is another factor contributing to its widespread use in research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of tert-butyl carbamate with methylamine followed by coupling with cyclopropylacetic acid using standard peptide coupling reagents such as HATU or EDC·HCl. These methods ensure high yields and purity, making it suitable for both academic research and industrial applications.

In terms of safety and handling, 2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid should be stored under dry conditions at room temperature to prevent degradation. It is generally considered safe to handle with standard laboratory precautions, although it is always advisable to consult material safety data sheets (MSDS) for specific guidelines.

To summarize, 2-{(tert-butoxy)carbonyl(methyl)amino}-2-cyclopropylacetic acid (CAS No. 1339448-76-8) is a multifunctional compound with significant potential in both fundamental research and applied pharmaceutical development. Its unique structural features make it an excellent intermediate for synthesizing more complex molecules, while its biological activity opens up new possibilities for drug discovery. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.